Cas no 76597-78-9 (Benzoic acid,3-(2-chloroacetyl)-)

Benzoic acid,3-(2-chloroacetyl)- structure
76597-78-9 structure
Product Name:Benzoic acid,3-(2-chloroacetyl)-
CAS No:76597-78-9
MF:C9H7ClO3
MW:198.603081941605
MDL:MFCD13172924
CID:561517
PubChem ID:45080951
Update Time:2025-04-19

Benzoic acid,3-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(2-chloroacetyl)-
    • Benzoicacid, 3-(chloroacetyl)- (9CI)
    • 3-(2-chloroacetyl)benzoic acid
    • 3-(Chloroacetyl)benzoic acid
    • 76597-78-9
    • DTXSID30664230
    • SCHEMBL20894278
    • MDL: MFCD13172924
    • Inchi: 1S/C9H7ClO3/c10-5-8(11)6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,12,13)
    • InChI Key: KSZUHGARMNGBKZ-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 198.00841
  • Monoisotopic Mass: 198.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • PSA: 54.37

Benzoic acid,3-(2-chloroacetyl)- Pricemore >>

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